molecular formula C20H34O6 B1617841 2-Propenoic acid, 2-methyl-, polymer with 2-ethylhexyl 2-propenoate and methyl 2-methyl-2-propenoate CAS No. 25133-98-6

2-Propenoic acid, 2-methyl-, polymer with 2-ethylhexyl 2-propenoate and methyl 2-methyl-2-propenoate

Cat. No. B1617841
CAS RN: 25133-98-6
M. Wt: 370.5 g/mol
InChI Key: DLHQZBOTVWOEED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Propenoic acid, 2-methyl-, polymer with 2-ethylhexyl 2-propenoate and methyl 2-methyl-2-propenoate is a useful research compound. Its molecular formula is C20H34O6 and its molecular weight is 370.5 g/mol. The purity is usually 95%.
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properties

CAS RN

25133-98-6

Molecular Formula

C20H34O6

Molecular Weight

370.5 g/mol

IUPAC Name

2-ethylhexyl prop-2-enoate;methyl 2-methylprop-2-enoate;2-methylprop-2-enoic acid

InChI

InChI=1S/C11H20O2.C5H8O2.C4H6O2/c1-4-7-8-10(5-2)9-13-11(12)6-3;1-4(2)5(6)7-3;1-3(2)4(5)6/h6,10H,3-5,7-9H2,1-2H3;1H2,2-3H3;1H2,2H3,(H,5,6)

InChI Key

DLHQZBOTVWOEED-UHFFFAOYSA-N

SMILES

CCCCC(CC)COC(=O)C=C.CC(=C)C(=O)O.CC(=C)C(=O)OC

Canonical SMILES

CCCCC(CC)COC(=O)C=C.CC(=C)C(=O)O.CC(=C)C(=O)OC

Other CAS RN

25133-98-6

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 100 g of water placed in a 200 ml-volume flask were dissolved 0.1 g of polyvinyl alcohol (degree of polymerization of 1700 and degree of saponification of 88%) and then 4 g of sodium chloride. Into the solution were added 19.8 g of 2-ethylhexyl acrylate, 0.5 g of methacrylic acid, 1.25 g of methyl methacrylate, 0.005 g of dodecyl mercaptan, and 0.1 g of lauroyl peroxide. The mixture was allowed to polymerize at temperature of 60° C. for 6 hours. The resulting suspension particles were separated by filtration, washed with water and dried, to give 2-ethylhexyl acrylate/methacrylic acid/methyl methacrylate copolymer.
[Compound]
Name
polyvinyl alcohol
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
19.8 g
Type
reactant
Reaction Step Three
Quantity
0.5 g
Type
reactant
Reaction Step Three
Quantity
1.25 g
Type
reactant
Reaction Step Three
Quantity
0.005 g
Type
reactant
Reaction Step Three
Quantity
0.1 g
Type
reactant
Reaction Step Three
Name
Quantity
100 g
Type
solvent
Reaction Step Four

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